![molecular formula C15H21N3O B7577079 N-[2-(diethylamino)ethyl]-1H-indole-5-carboxamide](/img/structure/B7577079.png)
N-[2-(diethylamino)ethyl]-1H-indole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(diethylamino)ethyl]-1H-indole-5-carboxamide, commonly known as etizolam, is a thienodiazepine derivative that has been widely used as a research chemical. It is a potent anxiolytic and sedative-hypnotic agent that has gained popularity due to its unique pharmacological profile. Etizolam has been extensively studied for its therapeutic potential in the treatment of anxiety disorders, insomnia, and other related conditions.
Mechanism of Action
Etizolam acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, leading to an increase in the inhibitory tone of the CNS. This results in a reduction in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects:
Etizolam produces a range of biochemical and physiological effects, including sedation, anxiolysis, muscle relaxation, and anticonvulsant activity. It also has a high affinity for the alpha-2 adrenergic receptor, which may contribute to its anxiolytic and sedative effects. Etizolam has been shown to have a rapid onset of action and a relatively short duration of action, making it a useful tool for research purposes.
Advantages and Limitations for Lab Experiments
Etizolam has several advantages as a research chemical, including its high potency, rapid onset of action, and short duration of action. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, etizolam has several limitations, including its potential for abuse and dependence, as well as its potential to produce adverse effects such as respiratory depression and cognitive impairment.
Future Directions
There are several potential future directions for research on etizolam. One area of interest is the development of novel analogs with improved pharmacological profiles and reduced potential for abuse and dependence. Another area of interest is the investigation of etizolam's potential for use in the treatment of other medical conditions, such as depression and post-traumatic stress disorder. Additionally, further research is needed to elucidate the precise mechanisms of action of etizolam and its potential interactions with other drugs and neurotransmitter systems.
Synthesis Methods
Etizolam can be synthesized through a variety of methods, including the reduction of benzophenone with sodium borohydride, followed by alkylation with 2-chloroethylamine hydrochloride. Another method involves the reaction of 2-(2-chloroethyl)indole with hydrazine hydrate, followed by cyclization with acetic anhydride. The purity and yield of etizolam can be improved through various purification techniques, including recrystallization and chromatography.
Scientific Research Applications
Etizolam has been extensively studied for its pharmacological properties and potential therapeutic applications. It has been shown to possess anxiolytic, sedative-hypnotic, muscle relaxant, and anticonvulsant properties. Etizolam has also been investigated for its potential use in the treatment of various medical conditions, including anxiety disorders, insomnia, and alcohol withdrawal syndrome.
properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-1H-indole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O/c1-3-18(4-2)10-9-17-15(19)13-5-6-14-12(11-13)7-8-16-14/h5-8,11,16H,3-4,9-10H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYTZSQQPWJLMFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=CC2=C(C=C1)NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.